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Compound of Interest

Compound Name: 4-lodo-1-naphthaldehyde

Cat. No.: B15501176

An In-Depth Technical Guide to 4-lodo-1-
naphthaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information on 4-lodo-1-
naphthaldehyde, a naphthaldehyde derivative. Due to the limited publicly available research
on this specific compound, this guide focuses on its fundamental chemical properties.
Information regarding its biological activity and detailed experimental protocols is currently
scarce in the scientific literature.

Core Chemical Properties

The essential chemical identifiers and properties of 4-lodo-1-naphthaldehyde are summarized
in the table below. This information is critical for researchers working with this compound in a
laboratory setting.

Property Value Source
CAS Number 1261626-80-5 [1][2]
Molecular Formula C11H7IO [1112]
Molecular Weight 282.08 g/mol [2]
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Experimental Protocols

Currently, detailed experimental protocols for the synthesis, purification, or specific application
of 4-lodo-1-naphthaldehyde are not readily available in peer-reviewed scientific literature.
Researchers interested in working with this compound may need to develop their own
methodologies based on standard organic chemistry techniques for similar iodinated aromatic
aldehydes.

Biological Activity and Signaling Pathways

As of the latest literature review, there is no specific information available regarding the
biological activity or the signaling pathways associated with 4-lodo-1-naphthaldehyde.

While research on analogous compounds, such as naphthalene-1,4-dione derivatives, has
shown potential anticancer activity by disrupting the Warburg effect in cancer cells, it is crucial
to note that these findings cannot be directly extrapolated to 4-lodo-1-naphthaldehyde without
specific experimental validation.[1] Studies on other naphthaldehyde derivatives have explored
their potential in various therapeutic areas, but direct evidence for the biological function of the
4-iodo substituted variant is lacking.

Given the absence of data on its biological interactions, no signaling pathway diagrams can be
provided at this time. The creation of such diagrams would be purely speculative and not based
on scientific evidence.

Future Research Directions

The lack of available data highlights an opportunity for further research into the properties and
potential applications of 4-lodo-1-naphthaldehyde. Future studies could focus on:

» Synthesis and Characterization: Development and publication of a robust and reproducible
synthesis protocol, along with comprehensive characterization of the compound's
physicochemical properties.

 Biological Screening: A broad-based biological screening to identify any potential therapeutic
activities, such as anticancer, antimicrobial, or anti-inflammatory effects.
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o Mechanism of Action Studies: If any biological activity is identified, further research into the
underlying mechanism of action and the signaling pathways involved would be warranted.

This guide will be updated as more information on 4-lodo-1-naphthaldehyde becomes
available in the scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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